Cas no 2172130-68-4 (4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• CAS No: 2172130-68-4
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6189967
• PubChem ID: 165962341
• Update Time: 2025-07-21

4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid
• EN300-1454995
• 2172130-68-4

• Inchi： 1S/C15H20N2O3/c1-3-17-8-13(14(9-17)15(19)20)11-4-6-12(7-5-11)16-10(2)18/h4-7,13-14H,3,8-9H2,1-2H3,(H,16,18)(H,19,20)
• InChI Key： UQAACULWYJTNTF-UHFFFAOYSA-N
• SMILES： OC(C1CN(CC)CC1C1C=CC(=CC=1)NC(C)=O)=O

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 69.6Ų

Additional information on 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid

Introduction to 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic Acid (CAS No. 2172130-68-4)

4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172130-68-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyrrolidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an acetamidophenyl moiety and a carboxylic acid functional group, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid have been subjects of extensive studies in academic and industrial laboratories. The compound's molecular framework, featuring a pyrrolidine ring substituted with an ethyl group at the 1-position and a carboxylic acid at the 3-position, combined with the 4-acetamidophenyl group, makes it a versatile scaffold for further chemical modifications. These modifications can be tailored to enhance specific biological activities, making the compound a valuable intermediate in the synthesis of novel pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolidine derivatives. The acetamidophenyl group in 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid is particularly noteworthy, as it is known to influence the binding affinity and selectivity of the molecule towards various biological targets. This feature has been leveraged in the development of compounds with potential therapeutic effects in areas such as central nervous system disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The carboxylic acid group at the 3-position of the pyrrolidine ring provides a reactive site for further functionalization, allowing chemists to design molecules with tailored properties. For instance, coupling this compound with other pharmacophores can lead to the development of new drugs that exhibit enhanced efficacy and reduced side effects. Such strategies are increasingly important in modern drug discovery, where precision and selectivity are paramount.

The latest research on 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid has highlighted its potential in modulating enzyme activity and receptor binding. Studies have shown that derivatives of this compound can interact with targets such as kinases and G protein-coupled receptors (GPCRs), which are critical players in many disease pathways. By understanding how these interactions occur, researchers can fine-tune the structure of the molecule to optimize its pharmacological profile. This approach has led to promising candidates for clinical trials in various therapeutic areas.

In addition to its pharmacological applications, 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid has also been explored for its role in chemical biology research. The compound's ability to serve as a probe for studying biological processes has opened new avenues for understanding disease mechanisms at a molecular level. For example, researchers have used this molecule to investigate how certain enzymes function and how they can be modulated by small molecules. Such insights are crucial for developing targeted therapies that address specific aspects of disease pathology.

The synthetic methodologies employed in the preparation of 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid are another area of significant interest. Recent advances in synthetic chemistry have enabled more efficient and scalable production processes for this compound. These improvements have not only reduced costs but also enhanced the quality and purity of the final product. As a result, more researchers can now access this valuable building block for their studies without facing significant logistical challenges.

The future prospects for 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid are bright, given its multifaceted applications in pharmaceuticals and chemical biology. Ongoing research aims to uncover new biological activities associated with this compound and its derivatives. Additionally, efforts are being made to develop novel synthetic routes that further streamline its production. These endeavors hold promise for accelerating drug discovery pipelines and bringing new treatments to patients more quickly.

In conclusion, 4-(4-acetamidophenyl)-1-ethylpyrrolidine-3-carboxylic acid (CAS No. 2172130-68-4) is a versatile and highly relevant compound in modern chemical and pharmaceutical research. Its unique structural features make it an excellent candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.